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Compound of Interest

Compound Name: 4-Ethylbenzophenone

Cat. No.: B099735 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Toxicity of 4-Ethylbenzophenone

Introduction
4-Ethylbenzophenone (CAS No. 18220-90-1) is an aromatic ketone used in various industrial

applications.[1][2][3] This document provides a comprehensive overview of its safety, handling,

and toxicity profile, intended for researchers, scientists, and professionals in drug development.

All data is compiled from safety data sheets, chemical databases, and scientific literature.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Ethylbenzophenone is presented

below.
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Property Value Source

Molecular Formula C₁₅H₁₄O [1][2]

Molecular Weight 210.27 g/mol [1][2]

CAS Number 18220-90-1 [1][2][3]

EC Number 242-101-4 [1][3]

Appearance
White to Almost white powder

to crystal
[4]

Melting Point 114 - 117 °C

Boiling Point 297 - 298 °C

Synonyms
(4-ethylphenyl)-

phenylmethanone
[1]

Safety and Hazard Information
4-Ethylbenzophenone is classified with specific hazards according to the Globally

Harmonized System (GHS). It is crucial to understand these classifications for safe handling.

GHS Hazard Classification
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Hazard Class Category Hazard Statement Source

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1]

Hazardous to the

Aquatic Environment,

Long-Term Hazard

2

H411: Toxic to aquatic

life with long lasting

effects

[1]

Carcinogenicity

(Suspected)
1B

H350: May cause

cancer
[5][6]

Specific Target Organ

Toxicity (Repeated

Exposure)

2

H373: May cause

damage to organs

(Liver, Kidney)

through prolonged or

repeated exposure if

swallowed

[5][6]

GHS Label Elements
Element Details

Pictogram(s)

Signal Word Warning[1], Danger

Hazard Statements

H315: Causes skin irritation[1]H350: May cause

cancer[5][6]H373: May cause damage to organs

(Liver, Kidney) through prolonged or repeated

exposure if swallowed[5][6]H411: Toxic to

aquatic life with long lasting effects[1]H412:

Harmful to aquatic life with long lasting effects[5]

[6]

Precautionary Statements

Prevention: P201, P202, P260, P264, P273,

P280[1][5][6]Response: P302+P352,

P308+P313, P321, P332+P317, P362+P364,

P391[1][5][6]Storage: P405 (Store locked up)

[6]Disposal: P501[1][5]
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Toxicity Profile
The toxicological properties of 4-Ethylbenzophenone have been evaluated through various

studies. While comprehensive data for this specific compound is limited, information from

related benzophenones provides insight.
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Toxicity Endpoint Result
Experimental
Details

Source

Acute Oral Toxicity

No specific LD50 data

available for 4-

Ethylbenzophenone.

For the related 4-

Methylbenzophenone,

it is classified as

H302: Harmful if

swallowed.

Not specified. [7]

Skin Irritation
Causes skin irritation

(H315).

Rabbit, OECD Test

Guideline 404 showed

no irritation for a

related compound.

However, GHS

classification indicates

irritation.

[1]

Eye Irritation

No specific data. For a

related compound, no

eye irritation was

observed in rabbits

(OECD Test Guideline

405).

Rabbit, OECD Test

Guideline 405.

Skin Sensitization

Did not cause

sensitization in

laboratory animals for

a related compound.

Guinea pig, OECD

Test Guideline 406

(Maximisation Test).

Germ Cell

Mutagenicity
Negative.

Ames test (reverse

mutation assay), S.

typhimurium TA1535,

with and without

metabolic activation,

OECD Test Guideline

471.
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Carcinogenicity
Suspected of causing

cancer (H350).

IARC: No component

is identified as a

probable, possible, or

confirmed human

carcinogen at levels ≥

0.1%. However, some

safety data sheets list

H350.

[5][6]

Reproductive Toxicity

No data available for

4-Ethylbenzophenone.

Studies on other

benzophenones (e.g.,

BP-3) show potential

reproductive effects.

[8][9][10]

Animal studies (rats,

fish) on related

compounds.

[8][10]

Specific Target Organ

Toxicity (Repeated

Exposure)

May cause damage to

liver and kidneys

through prolonged or

repeated exposure if

swallowed (H373).[5]

[6]

Studies on a related

compound, 4-

Methylbenzophenone,

showed hepatotoxicity

and nephrotoxicity in

rats.[11]

[5][6][11]

Aquatic Toxicity

Toxic to aquatic life

with long lasting

effects (H411/H412).

Not specified. [1]

Handling and Exposure Controls
Proper handling and the use of personal protective equipment (PPE) are essential to minimize

exposure and ensure safety.
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Control Parameter Recommendation Source

Engineering Controls

Work under a fume hood.[5][6]

Ensure adequate ventilation;

local exhaust may be

necessary.[5][12][13]

Eye/Face Protection

Wear safety glasses with side

shields or chemical splash

goggles.[4][12]

Skin Protection

Wear protective gloves (e.g.,

nitrile, neoprene).[4][5][13]

Wear protective clothing.[5][12]

Respiratory Protection
Required when dusts are

generated.

Hygiene Measures

Immediately change

contaminated clothing.[5][6]

Wash hands and face

thoroughly after handling.[5][6]

[12] Apply preventive skin

protection.[5][6] Do not eat,

drink, or smoke in work areas.

[13][14]

Storage

Keep container tightly closed

in a dry and well-ventilated

place.[5][12] Store locked up

or in an area accessible only to

qualified persons.[6]

Emergency Procedures
In case of accidental exposure or release, follow these established emergency procedures.

First Aid Measures
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Exposure Route First Aid Procedure Source

Inhalation

Move the exposed person to

fresh air at once.[5][6][15] If

breathing has stopped or is

difficult, provide artificial

respiration or oxygen.[15]

Seek medical attention.[5][6]

Skin Contact

Take off immediately all

contaminated clothing.[5][6]

Rinse skin with plenty of

water/shower.[5][6] If irritation

persists, get medical attention.

[15][16]

Eye Contact

Rinse cautiously with plenty of

water for several minutes.[5][6]

[12] Remove contact lenses, if

present and easy to do.[5][6]

[12] Continue rinsing. Call an

ophthalmologist.[5][6]

Ingestion

Immediately make victim drink

water (two glasses at most).[5]

[6] Do NOT induce vomiting.

[17] Consult a physician.[5][6]

Fire-Fighting Measures
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Aspect Recommendation Source

Suitable Extinguishing Media

Water spray, alcohol-resistant

foam, dry chemical, or carbon

dioxide (CO₂).[5][12]

Unsuitable Extinguishing

Media

No limitations are given for this

substance.[5]

Specific Hazards

Combustible.[5] Vapors are

heavier than air and may

spread along floors.[5][6]

Forms explosive mixtures with

air on intense heating.[5]

Hazardous combustion

products include carbon

oxides.[5]

Protective Equipment

Stay in the danger area only

with a self-contained breathing

apparatus.[5] Wear suitable

protective clothing to prevent

skin contact.[5]

Accidental Release Measures
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Aspect Procedure Source

Personal Precautions

Avoid substance contact and

inhalation of dust.[5] Ensure

adequate ventilation.[5]

Evacuate the danger area.[5]

Wear appropriate PPE (see

Section 5.0).[5][14]

Environmental Precautions

Do not let the product enter

drains.[5][6] Prevent fire

extinguishing water from

contaminating surface water or

groundwater.[5]

Containment & Cleaning

Cover drains.[5] Collect, bind,

and pump off spills.[5][6] Take

up material carefully, avoiding

dust generation.[5] Dispose of

the material properly in a

suitable, closed container.[5]

[18] Clean the affected area.[5]

Experimental Protocols and Workflows
While detailed experimental protocols are proprietary to the testing laboratories, the studies

cited adhere to standardized guidelines, primarily from the Organisation for Economic Co-

operation and Development (OECD).

Toxicity Testing Guidelines Referenced
OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

OECD Test Guideline 406: Skin Sensitisation

OECD Test Guideline 471: Bacterial Reverse Mutation Test (Ames Test)
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Visualized Workflows
The following diagrams illustrate standardized workflows relevant to the safety assessment and

handling of chemical compounds like 4-Ethylbenzophenone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/product/b099735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Experimental Phase

Observation & Reporting

Start: Assess Need for
Skin Irritation Data

Select Guideline
(e.g., OECD 404)

Acclimatize Test Animals
(e.g., Albino Rabbits)

Prepare Test Substance
(0.5g or 0.5mL)

Apply Substance to
Shaved Skin Patch

Cover with Gauze
and Tape (4-hr exposure)

Remove Patch and
Wash Test Site

Observe and Grade Reactions
(Erythema, Edema)
at 1, 24, 48, 72 hrs

Calculate Primary
Irritation Index (PII)

Classify Irritation Potential
(e.g., Irritant vs. Non-irritant)

Generate Final Report

 

Immediate Safety Actions

Containment & Cleanup

Final Steps

Accidental Spill Occurs

Alert personnel in the area

Evacuate non-essential personnel

Ensure adequate ventilation

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contain spill with inert absorbent
(e.g., sand, vermiculite)

Carefully collect material
(avoid creating dust)

Place in a labeled,
sealed hazardous waste container

Decontaminate spill area

Dispose of waste according to
local/national regulations

Report the incident
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Exposure Occurs

Inhalation
- Move to fresh air

- Keep victim warm and at rest
- Seek medical attention

 Inhaled 

Skin Contact
- Remove contaminated clothing
- Rinse skin with plenty of water

- Seek medical attention

 Skin 

Eye Contact
- Rinse with water for 15 min

- Remove contact lenses
- Call an ophthalmologist

 Eyes 

Ingestion
- Drink 1-2 glasses of water
- DO NOT induce vomiting

- Seek immediate medical attention

 Swallowed 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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